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Compound of Interest

Compound Name: Progesterone-13c2

Cat. No.: B15141739 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

isotopically labeled compounds like Progesterone-13C2 is a critical component of laboratory

safety and environmental responsibility. This guide provides essential information and step-by-

step procedures for the safe handling and disposal of Progesterone-13C2, ensuring

compliance with regulatory standards and minimizing environmental impact.

Hazard Identification and Safety Precautions
Progesterone-13C2, a stable isotope-labeled form of progesterone, shares the same

fundamental chemical and toxicological properties as its unlabeled counterpart. Progesterone

is classified as a hazardous substance, and appropriate precautions must be taken during

handling and disposal.

Key Hazards:

Carcinogenicity: Suspected of causing cancer.[1][2][3]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child and may cause

harm to breast-fed children.[1][2]

Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.[4] It may also

cause respiratory, skin, and eye irritation.[4]
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Personal Protective Equipment (PPE): Before handling Progesterone-13C2 for any purpose,

including disposal, the following personal protective equipment should be worn:

Gloves: Chemical-resistant gloves.

Protective Clothing: A lab coat or other suitable protective clothing.[4]

Eye Protection: Safety glasses with side shields or chemical goggles.[4]

Respiratory Protection: In case of inadequate ventilation or when handling powders, use an

approved supplied-air respirator or a self-contained breathing apparatus.[4]

Step-by-Step Disposal Procedure
The primary recommendation for the disposal of Progesterone-13C2 is to use a licensed

professional waste disposal service.[4] Adherence to federal, state, and local environmental

regulations is mandatory.[4]

Step 1: Segregation and Labeling

Isolate Progesterone-13C2 waste from other laboratory waste streams.

Clearly label the waste container with the chemical name ("Progesterone-13C2"), relevant

hazard symbols (e.g., health hazard), and the date of accumulation.

Step 2: Waste Collection

Solid Waste: Collect unused Progesterone-13C2 powder, contaminated lab materials (e.g.,

weigh boats, pipette tips, gloves), and spill cleanup materials in a designated, sealed, and

properly labeled container. For spills, mechanically take up the material (e.g., by sweeping or

shoveling) and place it in a suitable container for disposal.[4] Avoid creating dust.

Liquid Waste: For solutions of Progesterone-13C2, collect the waste in a sealed, labeled,

and non-reactive container. Do not pour Progesterone-13C2 solutions down the drain.[3][5]

Step 3: Storage of Waste
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Store the sealed waste container in a designated, secure, and well-ventilated area, away

from incompatible materials.

Follow the storage conditions specified in the Safety Data Sheet, which typically include

storing at room temperature away from light and moisture.[4]

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company to arrange for the pickup and disposal of the

Progesterone-13C2 waste.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) and any

other relevant information about the waste.

Step 5: Documentation

Maintain a record of the amount of Progesterone-13C2 disposed of, the date of disposal,

and the name of the waste disposal company.

Quantitative Data Summary
The Safety Data Sheets for Progesterone and its isotopically labeled forms do not typically

provide specific quantitative limits for disposal, as the primary disposal route is through a

licensed waste management company. The key quantitative information pertains to its physical

properties.

Property Value

Melting Point 129-130 °C[2]

Boiling Point Not determined[2]

Bulk Density 350-450 kg/m ³ at 20 °C[2]
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The following diagram illustrates the decision-making process for the proper disposal of

Progesterone-13C2.

Preparation

Waste Characterization

Collection & Segregation

Final Disposal

Start: Progesterone-13C2 Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)
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Solid Waste:
Collect in a sealed, labeled container.

Avoid creating dust.

Solid

Liquid Waste:
Collect in a sealed, labeled, non-reactive container.

Liquid

Store waste in a designated, secure area.
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End: Proper Disposal Complete
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Click to download full resolution via product page

Progesterone-13C2 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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